Cas no 94158-57-3 (1,3-Diazetidine-2,4-dione,1,3-bis[4-[(2-isocyanatophenyl)methyl]phenyl]-)

• Product Name: 1,3-Diazetidine-2,4-dione,1,3-bis[4-[(2-isocyanatophenyl)methyl]phenyl]-
• CAS No: 94158-57-3
• MF: C₃₀H₁₆N₄O₄
• MW: 496.47244644165
• CID: 808504
• PubChem ID: 44144925
• Update Time: 2025-04-19

1,3-Diazetidine-2,4-dione,1,3-bis[4-[(2-isocyanatophenyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione,1,3-bis[4-[(2-isocyanatophenyl)methyl]phenyl]-
• 2,4-dioxo-1,3-diazetidine-1,3-diylbis(p-phenylenemethylene-o-phenylene) diisocyanate
• EINECS 303-129-3
• 94158-57-3
• DTXSID70916265
• 4-(3-Isocyanato-1,1a-dihydro-2,7b-epoxy-4,7-ethenocyclopropa[a]naphthalen-2(7aH)-yl)-5-(3-isocyanato-1H-4,7-ethenocyclopropa[a]naphthalen-2-yl)-2-oxa-4,5-diazabicyclo[1.1.1]pentane

• Inchi： 1S/C30H16N4O4/c35-11-31-24-21-14-3-1-13(2-4-14)20(21)17-9-18(17)25(24)33-27-34(28(33)37-27)30-19-10-29(19,38-30)23-16-7-5-15(6-8-16)22(23)26(30)32-12-36/h1-8,19,23,27-28H,9-10H2
• InChI Key： SDDJTVQSWJENKI-UHFFFAOYSA-N
• SMILES： O1C2(C(=C3C4C=CC(=CC=4)C3C31CC32)N=C=O)N1C2N(C3C(=C4C5C=CC(=CC=5)C4=C4CC=34)N=C=O)C1O2

Computed Properties

• Exact Mass: 496.11715500g/mol
• Monoisotopic Mass: 496.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.8Ų